molecular formula C17H13NO4S2 B3015916 Methyl 3-{4-[(2-thienylcarbonyl)amino]phenoxy}-2-thiophenecarboxylate CAS No. 900019-29-6

Methyl 3-{4-[(2-thienylcarbonyl)amino]phenoxy}-2-thiophenecarboxylate

Cat. No. B3015916
CAS RN: 900019-29-6
M. Wt: 359.41
InChI Key: QVDLNNMKWQHRSA-UHFFFAOYSA-N
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Description

“Methyl 3-{4-[(2-thienylcarbonyl)amino]phenoxy}-2-thiophenecarboxylate” is a chemical compound with the molecular formula C17H13NO4S2 . It is a derivative of thiophene, a five-membered heterocyclic compound with one sulfur atom .


Physical And Chemical Properties Analysis

“Methyl 3-{4-[(2-thienylcarbonyl)amino]phenoxy}-2-thiophenecarboxylate” has a molar mass of 359.42 . Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs are of great interest to scientists as they are a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Anti-inflammatory Drugs

Thiophene derivatives have been proven to be effective anti-inflammatory drugs . They can be used to treat conditions like arthritis, asthma, and other inflammatory diseases .

Antimicrobial Agents

Thiophene derivatives also exhibit antimicrobial properties . They can be used in the development of new antimicrobial drugs to combat resistant strains of bacteria .

Anticancer Agents

Thiophene derivatives have shown potential as anticancer agents . They can be used in the development of new anticancer drugs .

Industrial Chemistry

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They can be used to protect metals and other materials from corrosion .

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . They can be used in the development of new electronic devices .

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives can be used in the fabrication of organic light-emitting diodes (OLEDs) . They can be used to create more efficient and cost-effective displays .

Anti-atherosclerotic Agents

Thiophene derivatives have shown potential as anti-atherosclerotic agents . They can be used in the treatment of atherosclerosis, a disease where plaque builds up inside your arteries .

properties

IUPAC Name

methyl 3-[4-(thiophene-2-carbonylamino)phenoxy]thiophene-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13NO4S2/c1-21-17(20)15-13(8-10-24-15)22-12-6-4-11(5-7-12)18-16(19)14-3-2-9-23-14/h2-10H,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVDLNNMKWQHRSA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)NC(=O)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13NO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3-{4-[(2-thienylcarbonyl)amino]phenoxy}-2-thiophenecarboxylate

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